Cas no 52266-60-1 (Thiourea, N-(2,6-dimethylphenyl)-N'-(2-hydroxyethyl)-)

• Product Name: Thiourea, N-(2,6-dimethylphenyl)-N'-(2-hydroxyethyl)-
• CAS No: 52266-60-1
• MF: C₁₁H₁₆N₂OS
• MW: 224.322541236877
• CID: 360025
• PubChem ID: 2731006
• Update Time: 2025-04-19

Thiourea, N-(2,6-dimethylphenyl)-N'-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(2,6-dimethylphenyl)-N'-(2-hydroxyethyl)-
• 1-(2,6-dimethylphenyl)-3-(2-hydroxyethyl)thiourea
• 52266-60-1
• AKOS022130542
• HMS561N13
• SCHEMBL11757878
• DTXSID40369663
• Oprea1_023943
• N-(2,6-dimethylphenyl)-N'-(2-hydroxyethyl)thiourea
• Maybridge1_007163

• Inchi： 1S/C11H16N2OS/c1-8-4-3-5-9(2)10(8)13-11(15)12-6-7-14/h3-5,14H,6-7H2,1-2H3,(H2,12,13,15)
• InChI Key： JYWDCHNCNXURHP-UHFFFAOYSA-N
• SMILES： S=C(NCCO)NC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 224.09848
• Monoisotopic Mass: 224.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 44.29